Cas no 94135-50-9 (2H-Pyran-2-one,3-(1,5-dimethylhexyl)tetrahydro-)

• Product Name: 2H-Pyran-2-one,3-(1,5-dimethylhexyl)tetrahydro-
• CAS No: 94135-50-9
• MF: C₁₃H₂₄O₂
• MW: 212.328464508057
• CID: 810725
• PubChem ID: 3023717
• Update Time: 2025-04-19

2H-Pyran-2-one,3-(1,5-dimethylhexyl)tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one,3-(1,5-dimethylhexyl)tetrahydro-
• 3-(1,5-dimethylhexyl)tetrahydro-2H-pyran-2-one
• 3-(6-methylheptan-2-yl)oxan-2-one
• EINECS 302-919-5
• NS00066704
• DTXSID30916327
• 94135-50-9

• Inchi： 1S/C13H24O2/c1-10(2)6-4-7-11(3)12-8-5-9-15-13(12)14/h10-12H,4-9H2,1-3H3
• InChI Key： PBJIRSQPYIGFLC-UHFFFAOYSA-N
• SMILES： O1CCCC(C1=O)C(C)CCCC(C)C

Computed Properties

• Exact Mass: 212.178
• Monoisotopic Mass: 212.178
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 0.927
• Boiling Point: 286.3°Cat760mmHg
• Flash Point: 115.5°C
• Refractive Index: 1.452

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones